Cas no 23279-81-4 (1(2H)-Phthalazinone,4-[(2-hydroxyethyl)amino]-)

• Product Name: 1(2H)-Phthalazinone,4-[(2-hydroxyethyl)amino]-
• CAS No: 23279-81-4
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 285764
• PubChem ID: 323972
• Update Time: 2025-04-19

1(2H)-Phthalazinone,4-[(2-hydroxyethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone,4-[(2-hydroxyethyl)amino]-
• 4-(2-hydroxyethylamino)-2H-phthalazin-1-one
• < 4-(2-Hydroxyaethylamino)-1-(2H)-phthalazinon>
• 4-(2-Hydroxy-aethylamino)-2H-phthalazin-1-on
• 4-(2-Hydroxyethylamino)-1(2H)-phthalazin
• 4-(2-Hydroxyethylamino)-1-oxo-1,2-dihydrophthalazine
• 4-(2-hydroxy-ethylamino)-2H-phthalazin-1-one
• 4-(2-Hydroxyethylamino)phthalazin-1(2H)-one
• 4-(2-hydroxyethylamino)phthalazinone
• AC1L89QM
• CTK8H7259
• NSC287465
• 4-[(2-Hydroxyethyl)amino]-1(2H)-phthalazinone #
• .beta.-Spiroxazone
• NSC-287465
• 1(2H)-Phthalazinone, 4-((2-hydroxyethyl)amino)-
• DTXSID60314690
• XFDFUCJMZJILRD-UHFFFAOYSA-N
• 4-[(2-Hydroxyethyl)amino]-1(2H)-phthalazinone
• NSC 287465
• 1(2H)-Phthalazinone, 4-[(2-hydroxyethyl)amino]-
• 23279-81-4

• Inchi： 1S/C10H11N3O2/c14-6-5-11-9-7-3-1-2-4-8(7)10(15)13-12-9/h1-4,14H,5-6H2,(H,11,12)(H,13,15)
• InChI Key： XFDFUCJMZJILRD-UHFFFAOYSA-N
• SMILES： OCCNC1C2C=CC=CC=2C(NN=1)=O

Computed Properties

• Exact Mass: 205.08523
• Monoisotopic Mass: 205.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.41
• Refractive Index: 1.672
• PSA: 73.72
• LogP: 0.40030